Cas no 2167740-15-8 (6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine)

• Product Name: 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine
• CAS No: 2167740-15-8
• MF: C₁₁H₁₆F₂N₂S
• MW: 246.319948196411
• CID: 6440467
• PubChem ID: 165545837
• Update Time: 2025-10-05

6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine
• EN300-1476657
• 2167740-15-8
• 6-[4-(difluoromethyl)thiophen-3-yl]-2-methylpiperidin-3-amine

• Inchi： 1S/C11H16F2N2S/c1-6-9(14)2-3-10(15-6)7-4-16-5-8(7)11(12)13/h4-6,9-11,15H,2-3,14H2,1H3
• InChI Key： XVCGTQCIPZELQY-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1CCC(C(C)N1)N

Computed Properties

• Exact Mass: 246.10022602g/mol
• Monoisotopic Mass: 246.10022602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine

Comprehensive Overview of 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine (CAS No. 2167740-15-8)

6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine (CAS No. 2167740-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiophene ring substituted with a difluoromethyl group, coupled with a 2-methylpiperidin-3-amine moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological pathways.

The difluoromethyl group in 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine is a key functional element, often associated with enhanced metabolic stability and bioavailability in medicinal chemistry. This characteristic aligns with current trends in drug development, where fluorine-containing compounds are increasingly explored for their therapeutic advantages. The compound’s thiophene ring further contributes to its versatility, as this heterocycle is commonly found in bioactive molecules targeting inflammation, CNS disorders, and infectious diseases.

In agrochemical applications, 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine is studied for its potential role in crop protection. The difluoromethyl modification can improve the compound’s interaction with biological targets in pests, offering a sustainable alternative to traditional pesticides. This aligns with the growing demand for eco-friendly agricultural solutions, a hot topic in global sustainability discussions.

From a synthetic chemistry perspective, the preparation of 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine involves multi-step organic transformations, including fluorination and heterocyclic coupling reactions. Researchers often optimize these processes to achieve high yields and purity, addressing the pharmaceutical industry’s stringent requirements. The compound’s CAS No. 2167740-15-8 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

The market for 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine is driven by its dual potential in pharmaceuticals and agrochemicals. With increasing investments in R&D for novel therapeutics and sustainable agriculture, this compound is poised to play a pivotal role. Analysts highlight its relevance in addressing challenges such as drug resistance and pest control, topics frequently searched in scientific and industrial databases.

Quality control and analytical characterization of 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine are critical for its commercial success. Techniques like HPLC, NMR, and mass spectrometry ensure compliance with industry standards. The compound’s stability under various conditions is also a key research area, particularly for formulation scientists working on drug delivery systems.

In summary, 6-4-(difluoromethyl)thiophen-3-yl-2-methylpiperidin-3-amine (CAS No. 2167740-15-8) represents a cutting-edge chemical entity with broad applicability. Its structural features, combined with emerging trends in drug discovery and green chemistry, make it a compound of high interest for researchers and industry professionals alike. Future studies will likely explore its mechanistic details and commercial scalability, further solidifying its position in the chemical landscape.